Cas no 2191265-61-7 (3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide)
3-(Thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide is a heterocyclic compound featuring a pyrrolidine core substituted with a thiophene moiety and an aromatic carboxamide group containing a trifluoromethyl substituent. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability due to the trifluoromethyl group. The thiophene and pyrrolidine rings contribute to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting CNS or inflammatory pathways. Its well-defined stereochemistry and modular scaffold make it suitable for structure-activity relationship (SAR) studies. The compound’s synthetic accessibility and functional group compatibility further underscore its utility in drug discovery and agrochemical research.
2191265-61-7 structure
Product Name:3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide
CAS No:2191265-61-7
MF:C16H15F3N2OS
MW:340.363312959671
CID:5337688
Update Time:2025-06-09
3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 3-(thiophen-3-yl)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide
- 3-thiophen-3-yl-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide
- 3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide
-
- Inchi: 1S/C16H15F3N2OS/c17-16(18,19)13-1-3-14(4-2-13)20-15(22)21-7-5-11(9-21)12-6-8-23-10-12/h1-4,6,8,10-11H,5,7,9H2,(H,20,22)
- InChI Key: LQQYAHJBCNXUGS-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C1CN(C(NC2C=CC(C(F)(F)F)=CC=2)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 424
- XLogP3: 3.6
- Topological Polar Surface Area: 60.6
3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6553-0808-2μmol |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-5μmol |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-10μmol |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-20μmol |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-1mg |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-2mg |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-3mg |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-4mg |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-5mg |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6553-0808-10mg |
3-(thiophen-3-yl)-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
2191265-61-7 | 10mg |
$79.0 | 2023-09-08 |
3-(thiophen-3-yl)-N-4-(trifluoromethyl)phenylpyrrolidine-1-carboxamide Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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